

Technical Support Center: Method Refinement for 6-Bromoquinazoline Bioactivity Assays

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 6-Bromoquinazoline-2,4-diamine

CAS No.: 50440-75-0

Cat. No.: B1267890

[Get Quote](#)

Welcome to the technical support resource for researchers working with 6-bromoquinazoline and its analogs. This guide is designed to provide field-proven insights and troubleshooting strategies to help you achieve consistent, reproducible, and meaningful results in your bioactivity assays. The quinazoline scaffold is a cornerstone in modern medicinal chemistry, particularly as a privileged core for potent kinase inhibitors.^{[1][2][3]} However, its physicochemical properties can present unique challenges in experimental settings.

This document moves beyond standard protocols to address the nuanced issues that can lead to data variability. By understanding the causality behind each experimental choice, you can build robust, self-validating assays and have greater confidence in your findings.

Part 1: Compound Integrity - The Foundation of Reliable Data

Inconsistent results often originate from the very first step: compound handling. The physicochemical properties of 6-bromoquinazoline derivatives, particularly their limited aqueous solubility, are a primary source of experimental variability.

Q1: My 6-bromoquinazoline derivative shows poor solubility in my aqueous assay buffer, leading to precipitation. How can I resolve this?

This is the most common challenge encountered with this class of compounds. Quinolinone and quinazoline scaffolds are frequently hydrophobic and will "crash out" when a concentrated organic stock is diluted into an aqueous medium.^[4]

Answer:

Your primary strategy should be to prepare a high-concentration, stable stock solution in an appropriate organic solvent and then perform a careful serial dilution.

- **Primary Solvent Choice:** High-purity, anhydrous Dimethyl Sulfoxide (DMSO) is the industry standard for creating master stock solutions (typically 10-50 mM). Its aprotic nature is ideal for dissolving a wide range of organic molecules.^[5]
- **Controlling Final DMSO Concentration:** The single most critical factor for assay consistency is maintaining a low and constant final concentration of DMSO across all wells (including controls). Most cell-based assays can tolerate DMSO up to 0.5%, but a concentration of $\leq 0.1\%$ is strongly recommended. High DMSO concentrations can be directly cytotoxic or interfere with enzyme function, confounding your results.
- **Precipitation Upon Dilution:** If you observe precipitation in the final assay plate, it means you have exceeded the compound's kinetic solubility in the aqueous buffer.
 - **Reduce the Highest Test Concentration:** The simplest solution is to lower the top concentration in your dose-response curve.
 - **Intermediate Dilution Step:** Avoid diluting a high-concentration DMSO stock directly into the final aqueous buffer. Perform an intermediate dilution step in a buffer containing a solubilizing agent or in the complete cell culture medium before the final addition to the assay plate.
 - **Alternative Solvents:** If DMSO proves problematic (e.g., it interferes with your assay), other water-miscible solvents like ethanol or N,N-dimethylformamide (DMF) can be tested,

but their compatibility with the specific assay must be validated.[\[4\]](#)

Parameter	Recommendation	Scientific Rationale & Causality
Primary Stock Solvent	100% Anhydrous DMSO	Maximizes initial solubility and stability of hydrophobic compounds. Minimizes hydrolysis during long-term storage.
Stock Concentration	10-50 mM	A high concentration minimizes the volume of DMSO added to the assay, making it easier to control the final percentage.
Storage	-20°C or -80°C, desiccated	Prevents water absorption by DMSO, which can lead to compound precipitation and degradation over time. [5]
Final Solvent Conc.	≤0.1% v/v (Strictly Consistent)	Prevents solvent-induced artifacts. Even small variations in DMSO concentration between wells can alter biological activity and lead to inconsistent IC50 values.

Q2: How can I be sure my compound is stable in the stock solution and during the assay incubation?

Answer:

Compound stability is a frequently overlooked source of error. Degradation can lead to a gradual loss of potency and highly variable results.

- **Freeze-Thaw Cycles:** Minimize the number of freeze-thaw cycles for your master DMSO stock. Aliquot the master stock into single-use "working stock" tubes.

- **Stability in Aqueous Buffer:** Many compounds are less stable in aqueous media, especially at 37°C. If your assay involves a long incubation period (>24 hours), consider performing a stability test. Incubate the compound in the assay medium for the full duration of the experiment, then analyze it by HPLC to check for degradation products.
- **Light Sensitivity:** Protect stock solutions and assay plates from direct light, as some heterocyclic compounds can be photosensitive.

Part 2: Troubleshooting Inconsistent IC50 Values

A variable IC50 value is a clear indicator of an uncontrolled experimental parameter. The goal is to systematically identify and standardize the source of the variability. An IC50 is not an absolute value; it is highly dependent on the specific experimental conditions used.^[6]^[7]

Q3: My dose-response curves are inconsistent between experiments, yielding IC50 values that can vary by an order of magnitude. What should I investigate?

Answer:

This requires a systematic review of your entire workflow. Use the following decision tree to diagnose the problem. Inconsistent IC50 results are often traced back to seemingly minor variations in the assay setup.^[8]

```
.dot digraph "Troubleshooting_Inconsistent_IC50" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded, filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9, arrowsize=0.7];
```

```
// Nodes Start [label="Symptom:\nInconsistent IC50 Values", fillcolor="#EA4335", fontcolor="#FFFFFF"];
```

```
Cat1 [label="Compound Integrity", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];  
Cat2 [label="Assay Protocol\nVariability", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];  
Cat3 [label="Data Analysis\n& Interpretation", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"];
```

```
// Compound Integrity Branch P1 [label="Prepare fresh stock\nsolution from powder.",  
fillcolor="#F1F3F4", fontcolor="#202124"]; P2 [label="Verify final DMSO\nconcentration is  
identical\nin all wells.", fillcolor="#F1F3F4", fontcolor="#202124"]; P3 [label="Visually inspect  
for\nprecipitation at highest\nconcentrations.", fillcolor="#F1F3F4", fontcolor="#202124"];  
  
// Assay Protocol Branch A1 [label="Standardize cell seeding:\n- Use low passage cells\n- Count accurately\n- Ensure even suspension", fillcolor="#F1F3F4", fontcolor="#202124"]; A2  
[label="Control incubation time\nprecisely.[6]", fillcolor="#F1F3F4", fontcolor="#202124"]; A3  
[label="Check for plate edge effects.\n(Avoid using outer wells)", fillcolor="#F1F3F4",  
fontcolor="#202124"]; A4 [label="Verify reagent consistency\n(e.g., serum lot,  
substrate\npreparation).", fillcolor="#F1F3F4", fontcolor="#202124"];  
  
// Data Analysis Branch D1 [label="Normalize data correctly:\n0% = Positive Control\n100% =  
Vehicle (DMSO) Control", fillcolor="#F1F3F4", fontcolor="#202124"]; D2 [label="Use  
appropriate non-linear\nregression model (e.g.,\n[Inhibitor] vs. response).[6]",  
fillcolor="#F1F3F4", fontcolor="#202124"];  
  
// Edges Start -> Cat1; Start -> Cat2; Start -> Cat3;  
  
Cat1 -> P1; Cat1 -> P2; Cat1 -> P3;  
  
Cat2 -> A1; Cat2 -> A2; Cat2 -> A3; Cat2 -> A4;  
  
Cat3 -> D1; Cat3 -> D2; } .enddot Caption: Troubleshooting Decision Tree for Inconsistent IC50  
Values.
```

Q4: I'm performing a cell-based viability assay (e.g., MTT, MTS, CellTiter-Glo®). What are the most critical parameters to control for 6-bromoquinazoline testing?

Answer:

Cell-based assays introduce biological variability that must be rigorously controlled.[9][10]

Parameter	Best Practice	Scientific Rationale & Causality
Cell Passage Number	Use cells within a consistent, low passage range (e.g., passages 5-15).	High passage number can lead to genetic drift, altered metabolism, and changes in target expression, directly impacting drug sensitivity.
Cell Seeding Density	Optimize and standardize the number of cells seeded per well. Ensure a homogenous cell suspension during plating.	Cell density affects growth rate and metabolic activity. ^[10] Inconsistent seeding is a major cause of well-to-well variability. ^[8]
Incubation Time	Keep the drug exposure time identical across all experiments.	The IC50 value can decrease with longer exposure times as the compound's effect accumulates. ^[6] ^[7]
Serum Concentration	Use the same lot of fetal bovine serum (FBS) for a set of comparable experiments.	Serum proteins can bind to hydrophobic compounds, reducing the free concentration available to interact with the cells. ^[11] Lot-to-lot variability in serum composition can significantly alter apparent potency.
Plate Edge Effects	Avoid using the outermost wells for experimental data points. Instead, fill them with sterile buffer or media.	Wells on the edge of a microplate are prone to faster evaporation, leading to changes in reagent concentration and higher variability. ^[12]

Part 3: Understanding the Mechanism & Ensuring Specificity

The 6-bromoquinazoline scaffold is prevalent in kinase inhibitors, most notably those targeting the Epidermal Growth Factor Receptor (EGFR).^{[13][14][15][16]} Your assay results should be interpreted in the context of this likely mechanism of action.

Q5: My 6-bromoquinazoline derivative is showing potent cytotoxicity. How do I confirm it's acting through the intended kinase target (e.g., EGFR) and not just non-specific toxicity?

Answer:

This is a crucial step in validating a hit compound. Potent activity in a primary screen must be followed by assays that confirm the mechanism of action (MoA).

- Confirm Target Engagement in Cells: A cytotoxicity assay measures a downstream effect. You must show that the compound engages its target at similar concentrations.
 - Western Blot Analysis: Treat cells with a dose-response of your compound and probe for the phosphorylation of a direct downstream substrate of the target kinase. For EGFR, this would be probing for phospho-EGFR (pEGFR) itself or downstream effectors like pAKT or pERK. A dose-dependent decrease in phosphorylation that correlates with your IC₅₀ values is strong evidence of on-target activity.^[17]
 - Cellular Thermal Shift Assay (CETSA): This technique assesses target engagement by measuring the change in the thermal stability of the target protein upon inhibitor binding in intact cells or cell lysates.^[17]
- Assess Kinase Selectivity:
 - Kinase Profiling Panel: Screen the compound against a broad panel of other kinases (e.g., the KinomeScan™ service). This will reveal off-target activities and provide a selectivity profile. A truly selective compound should be significantly more potent against its primary target than other kinases.
 - Orthogonal Assays: Confirm your findings using a different assay technology. For instance, if your primary screen is a cell viability assay, validate the hits in a direct, biochemical

kinase assay that measures substrate phosphorylation (e.g., using ADP-Glo™ or a radiometric assay).[17] This helps rule out assay-specific artifacts.

```
.dot digraph "MoA_Validation_Workflow" { graph [splines=true, nodesep=0.5, ranksep=0.5];
node [shape=box, style="rounded, filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];
edge [fontname="Arial", fontsize=9, arrowsize=0.7];

// Nodes Start [label="Potent Hit from\nPrimary Screen\n(e.g., Cell Viability)",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; Step1 [label="Confirm Cellular\nTarget
Engagement", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Step2 [label="Assess
Kinase\nSelectivity", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Step3
[label="Validate with\nOrthogonal Assay", shape=ellipse, fillcolor="#FBBC05",
fontcolor="#202124"]; End [label="Validated, On-Target\nInhibitor", fillcolor="#34A853",
fontcolor="#FFFFFF"];

// Methods M1a [label="Western Blot for\nSubstrate Phosphorylation", fillcolor="#F1F3F4",
fontcolor="#202124"]; M1b [label="CETSA / NanoBRET™", fillcolor="#F1F3F4",
fontcolor="#202124"]; M2 [label="Broad Kinase\nProfiling Panel", fillcolor="#F1F3F4",
fontcolor="#202124"]; M3 [label="Biochemical Kinase Assay\n(e.g., ADP-Glo™)",
fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Start -> Step1; Step1 -> M1a [label=" Dose-response\n correlation? "]; Step1 -> M1b;
M1a -> Step2; M1b -> Step2; Step2 -> M2 [label=" Potent & Selective? "]; M2 -> Step3; Step3 -
> M3 [label=" Potency Confirmed? "]; M3 -> End; } .enddot Caption: Workflow for Validating the
Mechanism of Action (MoA).
```

Part 4: Standardized Experimental Protocol

This section provides a generalized, step-by-step protocol for a cell-based viability assay (e.g., MTS/MTT) that incorporates the best practices discussed.

Protocol: 96-Well Cell Viability Assay for IC50 Determination

- Compound Preparation:

1. Prepare a 20 mM master stock of the 6-bromoquinazoline derivative in 100% anhydrous DMSO. Aliquot and store at -80°C.
 2. On the day of the experiment, thaw a working stock aliquot. Create a 10-point serial dilution series (e.g., 1:3 dilutions) in 100% DMSO. This will be your "Compound Source Plate."
 3. Perform an intermediate dilution by transferring a small volume (e.g., 2 μ L) from the Compound Source Plate into a sterile plate containing the appropriate volume of complete cell culture medium to achieve a 2X final concentration (e.g., in 98 μ L of media). This minimizes DMSO shock to the cells.
- Cell Plating:
 1. Harvest log-phase cells of a consistent, low passage number.
 2. Perform an accurate cell count (e.g., using a hemocytometer or automated counter).
 3. Dilute the cell suspension to the pre-optimized seeding density in complete culture medium.
 4. Dispense 100 μ L of the cell suspension into the inner 60 wells of a 96-well clear-bottom, black-walled tissue culture plate.
 5. Add 100 μ L of sterile PBS or medium to the outer 36 wells to act as a humidity barrier.
 6. Incubate the plate for 18-24 hours at 37°C, 5% CO₂ to allow for cell attachment.
 - Compound Treatment:
 1. After incubation, carefully add 100 μ L from the 2X intermediate dilution plate to the corresponding wells of the cell plate, resulting in a 1X final concentration.
 2. Vehicle Control: Add medium containing the same final DMSO concentration (e.g., 0.1%) but no compound to at least six wells.
 3. Positive Control (Max Kill): Add a compound known to induce 100% cell death to at least six wells.

4. Incubate for the desired exposure time (e.g., 48 or 72 hours).
- Viability Readout (Example: MTS Assay):
 1. Add 20 μ L of MTS reagent to each well.
 2. Incubate for 1-4 hours at 37°C, protected from light.
 3. Measure absorbance at 490 nm using a microplate reader.
 - Data Analysis:
 1. Average the absorbance values for your replicate wells.
 2. Normalize the data:
 - Subtract the average background (media-only wells).
 - Set the average vehicle control value as 100% viability.
 - Set the average positive control value as 0% viability.
 3. Plot the normalized percent viability against the log of the compound concentration.
 4. Fit the data using a non-linear regression model (four-parameter variable slope) to determine the IC₅₀ value.

References

- National Center for Biotechnology Information (2024). Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present). PubMed Central. Available at: [\[Link\]](#)
- MDPI (2022). Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy. MDPI. Available at: [\[Link\]](#)
- Springer (2024). Investigating the activity of Quinazoline derivatives against T790 mutant EGFR receptors employing computer-aided drug design. SpringerLink. Available at: [\[Link\]](#)

- ResearchGate (n.d.). Clinically approved quinazoline scaffolds as EGFR inhibitors. ResearchGate. Available at: [\[Link\]](#)
- PubMed (2012). Recent developments of small molecule EGFR inhibitors based on the quinazoline core scaffolds. PubMed. Available at: [\[Link\]](#)
- National Center for Biotechnology Information (2014). Reporting biological assay screening results for maximum impact. PubMed Central. Available at: [\[Link\]](#)
- CLYTE (2024). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. CLYTE. Available at: [\[Link\]](#)
- National Center for Biotechnology Information (2024). 6-Bromo quinazoline derivatives as cytotoxic agents: design, synthesis, molecular docking and MD simulation. PubMed Central. Available at: [\[Link\]](#)
- PubMed (2023). 6-Bromoquinazoline Derivatives as Potent Anticancer Agents: Synthesis, Cytotoxic Evaluation, and Computational Studies. PubMed. Available at: [\[Link\]](#)
- Taylor & Francis Online (2021). Best Practices in Bioassay Development to Support Registration of Biopharmaceuticals. Taylor & Francis Online. Available at: [\[Link\]](#)
- Reddit (2021). Who else is struggling with getting reproducible IC50 curves for cancer cells? Reddit. Available at: [\[Link\]](#)
- National Center for Biotechnology Information (2024). Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. PubMed Central. Available at: [\[Link\]](#)
- ResearchGate (2021). Best Practices in Bioassay Development to Support Registration of Biopharmaceuticals. ResearchGate. Available at: [\[Link\]](#)
- National Center for Biotechnology Information (2010). Discovery and SAR of 6-substituted-4-anilinoquinazolines as non-competitive antagonists of mGlu5. PubMed Central. Available at: [\[Link\]](#)

- ResearchGate (2013). How reliable are in vitro IC50 values? Values vary with cytotoxicity assays in human glioblastoma cells. ResearchGate. Available at: [\[Link\]](#)
- National Center for Biotechnology Information (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. PubMed Central. Available at: [\[Link\]](#)
- FDCell (2023). 10 Tips for Successful Cell Based Assays. FDCell. Available at: [\[Link\]](#)
- BMG LABTECH (n.d.). A troubleshooting guide to microplate-based assays. BMG LABTECH. Available at: [\[Link\]](#)
- MDPI (2021). Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry. MDPI. Available at: [\[Link\]](#)
- BioAssay Systems (n.d.). Troubleshooting. BioAssay Systems. Available at: [\[Link\]](#)
- PubMed (1997). Antiproliferation activity and the mechanism of action of 9-bromo-5-morpholino-tetrazolo[1,5-c]quinazoline--potential anticancer drug. PubMed. Available at: [\[Link\]](#)
- PubMed (2019). Screening techniques for the identification of bioactive compounds in natural products. PubMed. Available at: [\[Link\]](#)
- Azure Biosystems (2024). How to Troubleshoot Common In-cell Western Issues. Azure Biosystems. Available at: [\[Link\]](#)
- National Center for Biotechnology Information (2016). Interaction with Human Serum Proteins Reveals Biocompatibility of Phosphocholine-Functionalized SPIONs and Formation of Albumin-Decorated Nanoparticles. PubMed Central. Available at: [\[Link\]](#)
- ResearchGate (2023). EXPLORING THE PROTEIN KINASE INHIBITORY ACTIVITY OF QUINAZOLINES AS ANTICANCER AGENTS: FDA-APPROVED DRUGS AND PROMISING REPORTED COMPOUNDS. ResearchGate. Available at: [\[Link\]](#)
- MDPI (2023). Recent Advances in Structural Optimization of Quinazoline-Based Protein Kinase Inhibitors for Cancer Therapy (2021–Present). MDPI. Available at: [\[Link\]](#)

- National Center for Biotechnology Information (2013). Quinazoline derivatives: synthesis and bioactivities. PubMed Central. Available at: [\[Link\]](#)
- AAPS (2018). Physicochemical Properties of Buffers Used in Simulated Biological Fluids with Potential Application for In Vitro Dissolution Testing: A Mini-review. AAPS. Available at: [\[Link\]](#)
- National Center for Biotechnology Information (2015). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PubMed Central. Available at: [\[Link\]](#)
- National Center for Biotechnology Information (2024). Multi-Kinase Inhibition by New Quinazoline–Isatin Hybrids: Design, Synthesis, Biological Evaluation and Mechanistic Studies. PubMed Central. Available at: [\[Link\]](#)
- ResearchGate (2024). Bioactive Amino-Quinazolines: Synthesis and Therapeutic Applications. ResearchGate. Available at: [\[Link\]](#)
- MDPI (2023). Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. MDPI. Available at: [\[Link\]](#)
- Assay Genie (2024). 101 ELISA Troubleshooting Tips for Research in 2024. Assay Genie. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- [2. Recent developments of small molecule EGFR inhibitors based on the quinazoline core scaffolds - PubMed](https://pubmed.ncbi.nlm.nih.gov/) [pubmed.ncbi.nlm.nih.gov]
- [3. mdpi.com](https://www.mdpi.com) [[mdpi.com](https://www.mdpi.com)]

- [4. pdf.benchchem.com](https://pdf.benchchem.com) [pdf.benchchem.com]
- [5. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [6. clyte.tech](https://clyte.tech) [clyte.tech]
- [7. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [8. reddit.com](https://reddit.com) [reddit.com]
- [9. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis](#) [promega.com]
- [10. 10 Tips for Successful Cell Based Assays](#) [fdcell.com]
- [11. Interaction with Human Serum Proteins Reveals Biocompatibility of Phosphocholine-Functionalized SPIONs and Formation of Albumin-Decorated Nanoparticles - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [12. researchgate.net](https://researchgate.net) [researchgate.net]
- [13. Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors \(2017–Present\) - PMC](#) [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- [14. Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy – Oriental Journal of Chemistry](#) [orientjchem.org]
- [15. researchgate.net](https://researchgate.net) [researchgate.net]
- [16. mdpi.com](https://mdpi.com) [mdpi.com]
- [17. pdf.benchchem.com](https://pdf.benchchem.com) [pdf.benchchem.com]
- To cite this document: BenchChem. [Technical Support Center: Method Refinement for 6-Bromoquinazoline Bioactivity Assays]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1267890/docs#technical-support-center-method-refinement-for-6-bromoquinazoline-bioactivity-assays>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)